Cas no 872848-62-9 (N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide)

• Product Name: N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide
• CAS No: 872848-62-9
• MF: C₂₂H₃₀N₄O₄
• MW: 414.498005390167
• CID: 6007128
• PubChem ID: 7162267
• Update Time: 2025-06-09

N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide
• 1H-Indole-3-acetamide, 1-[2-(diethylamino)-2-oxoethyl]-N-[2-(4-morpholinyl)ethyl]-α-oxo-
• F2001-0073
• AKOS024619093
• N,N-diethyl-2-[3-({[2-(morpholin-4-yl)ethyl]carbamoyl}carbonyl)-1H-indol-1-yl]acetamide
• 872848-62-9
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(2-morpholinoethyl)-2-oxoacetamide
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(2-morpholin-4-ylethyl)-2-oxoacetamide
• VU0489675-1

• Inchi： 1S/C22H30N4O4/c1-3-25(4-2)20(27)16-26-15-18(17-7-5-6-8-19(17)26)21(28)22(29)23-9-10-24-11-13-30-14-12-24/h5-8,15H,3-4,9-14,16H2,1-2H3,(H,23,29)
• InChI Key： HVXUHCYNZJGYRJ-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(=O)C(NCCN2CCOCC2)=O)=C1

Computed Properties

• Exact Mass: 414.22670545g/mol
• Monoisotopic Mass: 414.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 11.69±0.46(Predicted)

Additional information on N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide

Professional Introduction to N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide (CAS No. 872848-62-9)

N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service number CAS No. 872848-62-9, represents a testament to the ongoing innovation in the synthesis of bioactive molecules. The intricate structure of this molecule, featuring a combination of amide, carbamate, and morpholine functionalities, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical structure of N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide encompasses several key features that contribute to its potential pharmacological activity. The presence of a morpholine ring, specifically 2-(morpholin-4-yl)ethyl, introduces a polar and basic moiety that can interact with biological targets in a highly specific manner. This moiety is further modified by a carbamate group, which is known to enhance binding affinity and stability in drug-like molecules. The indole core of the compound adds another layer of complexity, providing a scaffold that has been widely studied for its potential in treating various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. The use of these tools has highlighted the potential of N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-ylacetamide as an inhibitor of key enzymes involved in inflammatory pathways. Studies suggest that the morpholine and carbamate groups may play crucial roles in modulating the activity of these enzymes, thereby offering a novel approach to treating conditions such as arthritis and inflammatory bowel disease.

In vitro studies have begun to unravel the pharmacological profile of this compound, revealing its ability to interact with proteins in a manner that suggests potential therapeutic benefits. The amide functionality, which is present in multiple positions within the molecule, contributes to its solubility and bioavailability, making it an attractive candidate for further development. Additionally, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure derivatives that may exhibit enhanced efficacy and reduced side effects.

The synthesis of N,N-diethyl-2-3-({2-(morpholin-4-yl)ethylcarbamoyl}carbonyl)-1H-indol-1-y acetamide represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been crucial in constructing the complex framework of this molecule. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups in a controlled manner.

As research continues to progress, N,N-diethyl -2 -3 -({ 2 - ( morpholin - 4 - yl ) ethyl carbamoyl } carbony l ) - 1 H - indol - 1 - y lacetamide is poised to play a pivotal role in the development of new therapeutic agents. The combination of its unique structural features and promising pharmacological properties makes it an exciting prospect for further investigation. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide.

The future directions for research on this compound include exploring its potential as an anti-cancer agent. Preliminary studies have suggested that it may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Further investigation into its mechanism of action could lead to the identification of novel targets for cancer therapy. Additionally, studies on its metabolic stability and potential drug-drug interactions will be crucial in determining its suitability for clinical development.

In conclusion, N,N-diethyl -2 -3 -({ 2 - ( morpholin - 4 - yl ) ethyl carbamoy l } carbony l ) - 1 H - indol - 1 - y lacetamide (CAS No. 87284862 9) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure and multifaceted functional groups make it an attractive candidate for further exploration. As our understanding of its pharmacological properties continues to grow, so too does its promise as a tool for developing new treatments for various diseases.